3-ethyl-6-(1-piperidinyl)-4-hexyn-3-ol

• IUPAC Name: 3-ethyl-6-piperidin-1-ylhex-4-yn-3-ol
• InChI: InChI=1S/C13H23NO/c1-3-13(15,4-2)9-8-12-14-10-6-5-7-11-14/h15H,3-7,10-12H2,1-2H3
• InChI Key: CWLHFLKRKJLNOA-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)(C#CCN1CCCCC1)O
• Molecular Formula: C13H23NO
• Molecular Weight: 209.33 g/mol

Description

3-ethyl-6-(1-piperidinyl)-4-hexyn-3-ol is a synthetic compound that belongs to the class of alkynol derivatives. This compound has gained significant attention due to its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 3-ethyl-6-(1-piperidinyl)-4-hexyn-3-ol involves the binding of the compound to the GABA-A receptor, which is a ligand-gated ion channel. The binding of the compound to the receptor results in the inhibition of chloride ion influx, which leads to the hyperpolarization of the neuron and decreased neuronal excitability.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-ethyl-6-(1-piperidinyl)-4-hexyn-3-ol have been studied extensively. It has been shown to have a potent inhibitory effect on the GABA-A receptor, which results in decreased neuronal excitability. This property of the compound makes it a potential candidate for the development of new drugs for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 3-ethyl-6-(1-piperidinyl)-4-hexyn-3-ol in lab experiments is its potent inhibitory effect on the GABA-A receptor. This property of the compound makes it a valuable tool for studying the role of the GABA-A receptor in neuronal excitability. However, one of the limitations of using this compound is its potential toxicity. Therefore, caution should be taken while handling the compound in lab experiments.

Future Directions

There are several future directions for the research on 3-ethyl-6-(1-piperidinyl)-4-hexyn-3-ol. One of the potential directions is the development of new drugs for the treatment of neurological disorders such as epilepsy and anxiety. Another direction is the study of the compound's effect on other ligand-gated ion channels and their potential applications in scientific research. Additionally, the compound's potential toxicity can be further studied to ensure its safe use in lab experiments.
Conclusion:
In conclusion, 3-ethyl-6-(1-piperidinyl)-4-hexyn-3-ol is a synthetic compound that has gained significant attention due to its potential applications in scientific research. The compound's potent inhibitory effect on the GABA-A receptor makes it a valuable tool for studying the role of the receptor in neuronal excitability. However, caution should be taken while handling the compound due to its potential toxicity. Future research on the compound can lead to the development of new drugs for the treatment of neurological disorders and the discovery of new ligand-gated ion channels.

Synthesis Methods

The synthesis of 3-ethyl-6-(1-piperidinyl)-4-hexyn-3-ol involves the reaction of 3-ethyl-4-pentyn-1-ol with piperidine in the presence of a catalyst. The reaction proceeds through the formation of an intermediate, which is then converted into the final product. The yield of the product can be improved by optimizing the reaction conditions such as temperature, pressure, and reaction time.

Scientific Research Applications

3-ethyl-6-(1-piperidinyl)-4-hexyn-3-ol has been used in various scientific research studies. One of the significant applications of this compound is in the field of neuroscience. It has been shown to have an inhibitory effect on the GABA-A receptor, which is involved in the regulation of neuronal excitability. This property of 3-ethyl-6-(1-piperidinyl)-4-hexyn-3-ol makes it a potential candidate for the development of new drugs for the treatment of neurological disorders such as epilepsy and anxiety.